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Abstract
Ethyl isocyanate (CAS No. 109-90-0) is a highly reactive organic compound with significant

applications in organic synthesis, particularly in the pharmaceutical and agrochemical

industries. Its utility stems from the electrophilic nature of the isocyanate group, which readily

reacts with nucleophiles such as amines, alcohols, and thiols. This technical guide provides a

comprehensive overview of the core properties of ethyl isocyanate, including its

physicochemical characteristics, safety and handling protocols, and detailed experimental

procedures for its synthesis, purification, and analysis. Furthermore, this guide delves into the

compound's reactivity and known biological interactions, offering insights for professionals in

drug development and research.

Physicochemical Properties
Ethyl isocyanate is a colorless to pale yellow liquid with a pungent odor.[1] It is a volatile and

highly flammable compound.[1][2] A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of Ethyl Isocyanate
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Property Value Reference(s)

CAS Number 109-90-0 [2]

Molecular Formula C3H5NO [2]

Molecular Weight 71.08 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Odor Pungent [1]

Boiling Point 60 °C (lit.) [3][4]

Melting Point < -50 °C [2][3]

Density 0.898 g/mL at 25 °C (lit.) [3][4]

Vapor Pressure 224.268 mmHg at 20 °C [1]

Refractive Index (n20/D) 1.381 (lit.) [3][4]

Flash Point -6.7 °C to -10 °C (closed cup) [2][5]

Solubility

Soluble in aromatic and

chlorinated hydrocarbons;

reacts with water.

[1][6]

Safety and Handling
Ethyl isocyanate is classified as a hazardous substance and requires strict safety protocols for

handling and storage.[1][7]

Table 2: Hazard and Safety Information for Ethyl Isocyanate
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Hazard Classification GHS Statements Precautionary Measures

Highly Flammable Liquid and

Vapour
H225

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[7][8]

Fatal if Inhaled H330

Do not breathe vapor. Use only

outdoors or in a well-ventilated

area.[7]

Causes Skin Irritation H315

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.[7]

Causes Serious Eye Irritation H319

Wear eye protection. Rinse

cautiously with water for

several minutes if in eyes.[7]

May Cause Allergy or Asthma

Symptoms
H334

In case of inadequate

ventilation wear respiratory

protection.[7]

May Cause Respiratory

Irritation
H335

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[8]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[8] It is sensitive to

moisture and should be kept away from water, alcohols, amines, strong bases, and oxidizing

agents.[1][9]

First Aid:

Inhalation: Move victim to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[8]

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water for at

least 15 minutes. Seek medical attention.[8][9]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Experimental Protocols
Synthesis of Ethyl Isocyanate
This method involves the reaction of ethylamine or its salt with a phosgene equivalent like

triphosgene.

Materials:

Ethylamine hydrochloride

Triphosgene (or a solution of phosgene)

Anhydrous Dichloromethane (DCM) or Xylene

Triethylamine (or another suitable base)

Anhydrous sodium sulfate or magnesium sulfate

Reaction flask, dropping funnel, condenser, and nitrogen inlet

Rotary evaporator

Distillation apparatus

Procedure:

Set up a dry, nitrogen-flushed reaction flask equipped with a magnetic stirrer, a dropping

funnel, and a condenser.

Dissolve ethylamine hydrochloride in anhydrous DCM or xylene in the reaction flask.[8]

In a separate flask, prepare a solution of triphosgene in anhydrous DCM.
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Cool the ethylamine hydrochloride solution to 0 °C in an ice bath.

Slowly add the triphosgene solution dropwise to the stirred ethylamine hydrochloride

solution.

After the addition of triphosgene, slowly add triethylamine dropwise to the reaction mixture.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (monitor by TLC or GC).

Filter the reaction mixture to remove the triethylamine hydrochloride salt.

Wash the filtrate with cold, dilute hydrochloric acid and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent using a rotary evaporator.

The crude ethyl isocyanate can then be purified by fractional distillation.

This method avoids the direct handling of phosgene gas.[10]

Materials:

Ethylamine hydrochloride

Trichloromethyl carbonate

Xylene

Catalyst (e.g., a mixture of an alkylammonium salt and benzyl ammonium salt)[10]

Reaction vessel with heating and stirring capabilities

Procedure:

Dissolve ethylamine hydrochloride in xylene in the reaction vessel.[10]

Add the catalyst to the mixture.[10]
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Heat the mixture to reflux to remove any residual water.[10]

Prepare a solution of trichloromethyl carbonate in xylene.

Slowly add the trichloromethyl carbonate solution dropwise to the heated reaction mixture.

[10]

Maintain the reaction at reflux until completion, monitoring the progress by GC.[10]

After the reaction is complete, the ethyl isocyanate is separated from the reaction mixture

by fractional distillation.[10]

Purification of Ethyl Isocyanate
Fractional distillation is the primary method for purifying ethyl isocyanate due to its liquid

nature and volatility.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Heating mantle

Thermometer

Procedure:

Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

Place the crude ethyl isocyanate in the distillation flask with a few boiling chips or a

magnetic stir bar.

Heat the distillation flask gently using a heating mantle.
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Slowly increase the temperature and observe the vapor rising through the fractionating

column.

Collect the fraction that distills at the boiling point of ethyl isocyanate (60 °C) in a pre-

weighed, cooled receiving flask.[3][4]

Discard the initial lower-boiling fraction and the higher-boiling residue.

Store the purified ethyl isocyanate in a tightly sealed container under a nitrogen

atmosphere in a refrigerator.

Analytical Methods
GC is a suitable method for assessing the purity of ethyl isocyanate and for monitoring

reaction progress.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID).

Capillary column suitable for polar compounds (e.g., DB-5 or equivalent).

Procedure:

Sample Preparation: Prepare a dilute solution of the ethyl isocyanate sample in a suitable

anhydrous solvent (e.g., dichloromethane, toluene).

GC Conditions:

Injector Temperature: 200 °C

Detector Temperature: 250 °C

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 150 °C at 10

°C/min.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.
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Data Interpretation: Identify the peak corresponding to ethyl isocyanate based on its

retention time, which should be compared to a known standard. Purity can be estimated from

the relative peak area.

HPLC analysis of isocyanates often requires derivatization to form a stable, UV-active or

fluorescent compound.

Derivatization Reagent: 1-(2-Methoxyphenyl)piperazine (MOPP) or a similar amine.

Procedure:

Derivatization: React a known amount of the ethyl isocyanate sample with an excess of the

derivatizing agent in a suitable solvent (e.g., acetonitrile). The reaction forms a stable urea

derivative.

HPLC System:

HPLC with a UV or fluorescence detector.

Reversed-phase C18 column.

Mobile Phase: A gradient of acetonitrile and water is typically used.

Analysis: Inject the derivatized sample into the HPLC system.

Quantification: The concentration of ethyl isocyanate in the original sample can be

determined by comparing the peak area of the derivative to a calibration curve prepared from

known standards.

Reactivity and Biological Interactions
The high reactivity of the isocyanate group (-N=C=O) is central to the utility and the toxicity of

ethyl isocyanate. It acts as a potent electrophile.

General Reactivity
Ethyl isocyanate readily reacts with various nucleophiles. These reactions are fundamental to

its application in synthesizing a wide range of compounds, including pharmaceuticals and
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pesticides.[2]

Ethyl Isocyanate
(Et-N=C=O)

Adduct
(Urethane, Urea, Thiocarbamate)

Reaction

Nucleophile
(e.g., R-OH, R-NH2, R-SH)

Click to download full resolution via product page

General reactivity of ethyl isocyanate.

Biological Interactions and Signaling Pathways
The toxicity of ethyl isocyanate is attributed to its indiscriminate reaction with biological

macromolecules.

Glutathione is a critical antioxidant in the body. Ethyl isocyanate can deplete GSH levels by

reacting with its sulfhydryl group, leading to oxidative stress.[11]

Ethyl Isocyanate

Ethyl Isocyanate-GSH Adduct

Glutathione (GSH)

GSH Depletion Oxidative Stress

Click to download full resolution via product page

Reaction of ethyl isocyanate with glutathione.

Ethyl isocyanate has been shown to be an active site-directed inactivator of guinea pig liver

transglutaminase.[11] It is believed to form a covalent bond with a critical sulfhydryl group in the

enzyme's active site.[11]
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Enzyme Interaction
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Inhibition of transglutaminase by ethyl isocyanate.

Applications in Drug Development
The reactivity of the isocyanate group makes ethyl isocyanate a valuable building block in the

synthesis of pharmaceuticals. It is used to introduce the ethylcarbamoyl moiety into molecules,

which can be important for biological activity. Isocyanates are key intermediates in the

production of various drugs, including certain anti-allergy agents and anodynes.[10] The ability

to react with amines on proteins also opens avenues for its use in bioconjugation and the

development of targeted therapies, although its high reactivity and potential for non-specific

binding present significant challenges that must be carefully managed in drug design.[12]

Conclusion
Ethyl isocyanate is a versatile and highly reactive chemical intermediate with significant

industrial importance, particularly in the synthesis of pharmaceuticals. Its proper handling and a

thorough understanding of its chemical properties are paramount for its safe and effective use.
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The experimental protocols and biological insights provided in this guide are intended to

support researchers and drug development professionals in their work with this compound.

Further research into the specific biological pathways affected by ethyl isocyanate will

continue to be an important area of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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